Cas no 55000-48-1 (2,4-Dimethylbenzyl 2,5-dimethylbenzoate)

• Product Name: 2,4-Dimethylbenzyl 2,5-dimethylbenzoate
• CAS No: 55000-48-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 2185720
• PubChem ID: 577107
• Update Time: 2024-02-29

2,4-Dimethylbenzyl 2,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylbenzoic acid (2,4-dimethylphenyl)methyl ester
• (2,4-dimethylphenyl)methyl 2,5-dimethylbenzoate
• 2,4-Dimethylbenzyl 2,5-dimethylbenzoate
• IENKFXNUDJZDBB-UHFFFAOYSA-N
• Benzoic acid, 2,5-dimethyl-, (2,4-dimethylphenyl)methyl ester
• 2,4-Dimethylbenzyl 2,5-dimethylbenzoate #

• Inchi： 1S/C18H20O2/c1-12-6-8-16(15(4)9-12)11-20-18(19)17-10-13(2)5-7-14(17)3/h5-10H,11H2,1-4H3
• InChI Key： IENKFXNUDJZDBB-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)C=CC=1C)=O)CC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 268.146
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters